Cas no 1600976-17-7 (3-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)-2-hydroxypropanoic acid)

• Product Name: 3-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)-2-hydroxypropanoic acid
• CAS No: 1600976-17-7
• MF: C₈H₁₁ClN₂O₃
• MW: 218.637541055679
• CID: 6578389
• PubChem ID: 116067800
• Update Time: 2025-05-20

3-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)-2-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)-2-hydroxypropanoic acid
• EN300-1964191
• 1600976-17-7

• Inchi： 1S/C8H11ClN2O3/c1-4-5(3-6(12)8(13)14)7(9)11(2)10-4/h6,12H,3H2,1-2H3,(H,13,14)
• InChI Key： TZJUFKSYVNESEP-UHFFFAOYSA-N
• SMILES： ClC1=C(C(C)=NN1C)CC(C(=O)O)O

Computed Properties

• Exact Mass: 218.0458199g/mol
• Monoisotopic Mass: 218.0458199g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 75.4Ų

Additional information on 3-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)-2-hydroxypropanoic acid

3-(5-Chloro-1,3-dimethyl-1H-pyrazol-4-yl)-2-hydroxypropanoic Acid (CAS No. 1600976-17-7): An Emerging Compound in Pharmaceutical Research

3-(5-Chloro-1,3-dimethyl-1H-pyrazol-4-yl)-2-hydroxypropanoic acid (CAS No. 1600976-17-7) is a novel compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This compound belongs to the class of pyrazole derivatives, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The chemical structure of 3-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)-2-hydroxypropanoic acid features a pyrazole ring substituted with a chloro group and two methyl groups, along with a hydroxypropanoic acid moiety. This combination of functional groups imparts the compound with distinct physicochemical properties that make it an attractive candidate for various medicinal applications.

Recent studies have highlighted the potential of 3-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)-2-hydroxypropanoic acid in the treatment of inflammatory diseases. A study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of key signaling pathways, including NF-κB and MAPK, which are central to the inflammatory response.

In addition to its anti-inflammatory properties, 3-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)-2-hydroxypropanoic acid has shown promise in cancer research. Preclinical studies have indicated that this compound can induce apoptosis in various cancer cell lines, including breast cancer and colorectal cancer cells. The anticancer activity is attributed to its ability to disrupt cell cycle progression and inhibit angiogenesis, thereby limiting tumor growth and metastasis.

The pharmacokinetic profile of 3-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)-2-hydroxypropanoic acid has also been investigated to assess its suitability for clinical development. Studies have shown that the compound exhibits favorable oral bioavailability and a reasonable half-life, making it a viable candidate for oral administration. Furthermore, its low toxicity profile in animal models suggests that it may be safe for human use.

The synthesis of 3-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)-2-hydroxypropanoic acid has been optimized to improve yield and purity. A recent publication in the Tetrahedron Letters described a multi-step synthetic route that involves the condensation of 5-chloro-1,3-dimethylpyrazole with an appropriate aldehyde followed by oxidation to form the final product. This synthetic method is scalable and can be adapted for large-scale production.

In conclusion, 3-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)-2-hydroxypropanoic acid (CAS No. 1600976-17-7) represents a promising compound with significant potential in pharmaceutical research. Its unique chemical structure and diverse biological activities make it a valuable candidate for further investigation and development as a therapeutic agent. Ongoing research is expected to uncover additional applications and optimize its use in clinical settings.